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Compound of Interest

Compound Name: 2-Chloro-3-nitrotoluene

Cat. No.: B091179 Get Quote

Essential Safety and Handling Guide for 2-
Chloro-3-nitrotoluene
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-Chloro-3-nitrotoluene in a laboratory setting. Adherence to these procedures is

vital for ensuring the safety of researchers and the environment.

Chemical Identifier:

CAS Number: 3970-40-9

Molecular Formula: C₇H₆ClNO₂

Hazard Summary: 2-Chloro-3-nitrotoluene is harmful if swallowed and is very toxic to aquatic

life.[1][2] It is a combustible liquid and can cause irritation to the skin, eyes, and respiratory

tract.[3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against the hazards associated with

2-Chloro-3-nitrotoluene. The following table summarizes the required equipment.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Viton®). Always consult the

glove manufacturer's chemical

resistance guide.

To prevent skin contact and

absorption.

Eye and Face Protection

Chemical safety goggles

compliant with OSHA's eye

and face protection regulations

(29 CFR 1910.133) or

European Standard EN166. A

face shield may be required for

additional protection against

splashes.[3]

To protect eyes from splashes

and vapors.

Respiratory Protection

For tasks with potential for

aerosol or vapor generation, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator with a type ABEK

(EN14387) filter or a dust mask

type N95 (US) should be used.

[3] Use in a well-ventilated

area, preferably a chemical

fume hood.

To prevent inhalation of

harmful vapors or mists.

Protective Clothing

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or

significant risk of splashing,

chemical-resistant coveralls

are recommended.

To protect skin and personal

clothing from contamination.

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risk and maintain

chemical integrity.
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Engineering Controls:

Always handle 2-Chloro-3-nitrotoluene in a well-ventilated area.

A certified chemical fume hood is the preferred engineering control for handling this

substance to minimize inhalation exposure.

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[4]

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by covering surfaces with absorbent, disposable liners.

Dispensing: Carefully dispense the required amount of the chemical, avoiding splashing or

aerosol generation. Keep containers tightly closed when not in use.[3]

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands and

any exposed skin thoroughly with soap and water.[3]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents and bases.[3]

Keep containers tightly closed to prevent leakage and contamination.[3]

Store in a designated area for toxic and combustible materials.

Disposal Plan
Dispose of 2-Chloro-3-nitrotoluene and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.

Waste Segregation:
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Collect waste 2-Chloro-3-nitrotoluene and contaminated materials (e.g., gloves, absorbent

pads, and empty containers) in a designated, properly labeled, and sealed hazardous waste

container.

Disposal Method:

The recommended disposal method is incineration in a chemical incinerator equipped with

an afterburner and scrubber.[5]

Do not dispose of this chemical down the drain, as it is very toxic to aquatic life.[1][2]

Contact a licensed professional waste disposal service to arrange for pickup and disposal.[5]

Experimental Workflow
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Workflow for Handling 2-Chloro-3-nitrotoluene

1. Preparation
- Don appropriate PPE

- Prepare work area (fume hood)

2. Handling
- Dispense chemical carefully

- Keep container closed

3. Post-Handling
- Decontaminate surfaces & equipment

- Wash hands thoroughly

Spill Response
- Evacuate and ventilate
- Use absorbent material

- Collect for disposal

In case of spill

4. Waste Collection
- Segregate contaminated materials
- Store in labeled, sealed container

5. Disposal
- Arrange for professional disposal

(Incineration)

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling and disposal of 2-Chloro-3-
nitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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